Cas no 878155-85-2 (3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine)

• Product Name: 3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine
• CAS No: 878155-85-2
• MF: C₁₂H₁₈FN₃O
• MW: 239.289226055145
• MDL: MFCD29070457
• CID: 1120277
• PubChem ID: 57639756
• Update Time: 2025-11-07

3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine
• AC8725
• 878155-85-2
• SY253962
• 3-fluoro-2-methoxy-4-(4-methylpiperazin-1-yl)aniline
• 3-Fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)aniline
• MFCD29070457
• SCHEMBL12714783
• CS-0098961
• DB-088288

• MDL： MFCD29070457
• Inchi： 1S/C12H18FN3O/c1-15-5-7-16(8-6-15)10-4-3-9(14)12(17-2)11(10)13/h3-4H,5-8,14H2,1-2H3
• InChI Key： KZVIWGBQSOFAAK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1N1CCN(C)CC1)N)OC

Computed Properties

• Exact Mass: 239.14339037g/mol
• Monoisotopic Mass: 239.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.7Ų

Additional information on 3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine

Research Briefing on 3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine (CAS: 878155-85-2)

In recent years, the compound 3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine (CAS: 878155-85-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and other targeted therapies. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Recent literature highlights the use of palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques to achieve high efficiency. The compound's structural complexity, including the presence of a fluorine atom and a methoxy group, contributes to its unique reactivity and binding properties, making it a valuable scaffold for further derivatization.

From a biological perspective, 3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine has demonstrated significant activity as a kinase inhibitor, particularly against targets involved in cancer progression. Recent in vitro and in vivo studies have shown that this compound exhibits potent inhibitory effects on specific tyrosine kinases, which are often overexpressed in various malignancies. These findings suggest its potential as a lead compound for the development of next-generation anticancer agents.

Furthermore, the pharmacokinetic and pharmacodynamic properties of this compound have been extensively studied. Recent preclinical data indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, along with a manageable toxicity profile. These characteristics underscore its potential for further development as a therapeutic agent. Ongoing research is also exploring its applications beyond oncology, including its potential use in neurodegenerative diseases and inflammatory disorders.

In conclusion, 3-fluoro-2-methoxy-4-(4-methyl-1-piperazinyl)-Benzenamine (CAS: 878155-85-2) represents a promising candidate in the field of drug discovery. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable tool for both basic research and therapeutic development. Future studies should focus on optimizing its efficacy and safety profiles, as well as exploring its potential in combination therapies and other innovative treatment modalities.